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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of cobalt sulfate
heptahydrate (CoSO₄·7H₂O) in various solvents. This information is critical for a range of

applications, from the development of novel drug delivery systems to the synthesis of

advanced materials. This document presents quantitative solubility data, detailed experimental

protocols for solubility determination, and a visual representation of the experimental workflow.

Solubility Data
The solubility of cobalt sulfate heptahydrate is highly dependent on the solvent and

temperature. The following tables summarize the available quantitative and qualitative solubility

data.

Table 1: Solubility of Cobalt Sulfate Heptahydrate in
Water
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Temperature (°C) Solubility ( g/100 mL)

3 60.4[1]

20 36.2[2]

21.1 (70°F)
~39.8 (calculated from 35.040 lb/100 lb water)

[1]

70 67[1]

100 84[1]

Table 2: Solubility of Cobalt Sulfate Heptahydrate in
Organic Solvents

Solvent Solubility Reference

Methanol
Particularly soluble, 54.5 g/100

cc at 18°C.[1][3][4]
[1][3][4]

Ethanol
Slightly soluble, 2.5 g/100 cc at

3°C.[1][2][3][4]
[1][2][3][4]

Acetone

No specific data found, but

generally considered insoluble

in non-polar solvents.[5]

[5]

Experimental Protocol for Determining Solubility
The following is a standard methodology for determining the solubility of an inorganic salt like

cobalt sulfate heptahydrate as a function of temperature. This protocol is based on

established laboratory practices for generating solubility curves.[6][7]

Objective: To determine the solubility of cobalt sulfate heptahydrate in water at various

temperatures.

Materials:

Cobalt sulfate heptahydrate (CoSO₄·7H₂O)
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Distilled or deionized water

25 x 250-mm test tube with a 2-hole rubber stopper

Thermometer

Glass or wire stirring rod

Beaker

Hot plate or Bunsen burner

Analytical balance

Watch glass or evaporating dish

Drying oven

Procedure:

Preparation of a Saturated Solution:

Accurately weigh a known amount of cobalt sulfate heptahydrate and transfer it to the

test tube.

Add a measured volume of distilled water to the test tube.

Insert the rubber stopper fitted with a thermometer and a stirring rod. The thermometer

bulb should be submerged in the solution but not touching the bottom of the test tube.

Heating and Dissolution:

Gently heat the test tube in a water bath (a beaker of water on a hot plate) while

continuously stirring the solution with the stirring rod.

Continue heating and stirring until all the cobalt sulfate heptahydrate has completely

dissolved.

Determining the Saturation Temperature:
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Once all the salt has dissolved, remove the test tube from the water bath.

Allow the solution to cool slowly while continuing to stir.

Carefully observe the solution for the first sign of recrystallization (the appearance of a

solid).

The temperature at which recrystallization begins is the saturation temperature for that

specific concentration of the salt. Record this temperature.

Varying Concentrations:

To obtain a solubility curve, repeat steps 1-3 with different known masses of cobalt
sulfate heptahydrate or by adding a known volume of water to the existing solution to

dilute it.[6] This will yield a series of saturation temperatures for different concentrations.

Gravimetric Determination (Alternative Method):

Prepare saturated solutions at different constant temperatures (e.g., in a temperature-

controlled water bath).

Once equilibrium is reached (no more salt dissolves), carefully decant a known volume of

the supernatant (the clear liquid above the undissolved solid).

Weigh a clean, dry watch glass or evaporating dish.

Transfer the known volume of the saturated solution to the weighed dish.

Gently heat the dish to evaporate the water completely. A drying oven set at a low

temperature (e.g., 110°C) is suitable.

Once all the water has evaporated and the dish has cooled to room temperature in a

desiccator, weigh the dish again.

The difference in mass corresponds to the mass of the dissolved cobalt sulfate
heptahydrate.

Calculate the solubility in grams per 100 mL of water.
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Data Analysis:

Plot the solubility (in g/100 mL of water) on the y-axis against the saturation temperature

(°C) on the x-axis to construct a solubility curve.

Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of cobalt sulfate heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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